Cas no 14925-96-3 (Oxirane,2-butyl-3-methyl-)

Oxirane,2-butyl-3-methyl- structure
Oxirane,2-butyl-3-methyl- structure
Product Name:Oxirane,2-butyl-3-methyl-
CAS No:14925-96-3
MF:C7H14O
MW:114.185462474823
CID:234822
PubChem ID:26970
Update Time:2025-04-19

Oxirane,2-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Oxirane,2-butyl-3-methyl-
    • (2R,3S)-2α-Methyl-3α-butyloxirane
    • 2-butyl-3-methyloxirane
    • Heptane, 2,3-epoxy-
    • 2,3-Epoxyheptane
    • 2-Methyl-3-butyloxirane
    • 2β-Butyl-3β-methyloxirane
    • (2S)-2β-Methyl-3β-butyloxirane
    • cis-2,3-Epoxyheptane
    • DTXSID80933600
    • SCHEMBL51211
    • (2R,3S)-2alpha-Methyl-3alpha-butyloxirane
    • 14925-96-3
    • Inchi: 1S/C7H14O/c1-3-4-5-7-6(2)8-7/h6-7H,3-5H2,1-2H3
    • InChI Key: RAWZOXRFHKUFPX-UHFFFAOYSA-N
    • SMILES: O1C(C)C1CCCC

Computed Properties

  • Exact Mass: 114.10452
  • Monoisotopic Mass: 114.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 70.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5
  • XLogP3: 2.1

Experimental Properties

  • Density: 0.846
  • Boiling Point: 131.8°Cat760mmHg
  • Flash Point: 25.5°C
  • Refractive Index: 1.42
  • PSA: 12.53
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